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Introduction:

MK2-IN-7 is a potent and selective inhibitor of MAPK-activated protein kinase 2 (MK2 or
MAPKAPK?2), a key serine/threonine kinase downstream of p38 MAPK.[1] The p38/MK2
signaling pathway is a critical regulator of cellular responses to stress and inflammation,
playing a significant role in the production of pro-inflammatory cytokines such as TNF-a, IL-1[3,
and IL-6.[2][3][4] Dysregulation of this pathway is implicated in a variety of diseases, including
inflammatory conditions and cancer.[5][6] MK2-IN-7 offers a valuable tool for investigating the
physiological and pathological roles of the p38/MK2 axis. Unlike direct p38 MAPK inhibitors,
which can have significant side effects, targeting MK2 provides a more specific approach to
modulate this pathway.[5][7]

Mechanism of Action:

MK2-IN-7 is a non-ATP competitive inhibitor of MK2.[1] Upon activation by environmental
stresses or inflammatory cytokines, p38 MAPK phosphorylates and activates MK2.[2][8]
Activated MK2 then phosphorylates a range of downstream substrates, including heat shock
protein 27 (HSP27) and tristetraprolin (TTP), which are involved in actin remodeling, cell
migration, and the regulation of mRNA stability of inflammatory cytokines.[2][7] MK2-IN-7 binds

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12855833#bc-rfq
https://www.benchchem.com/product/b12855833/docs?utm_src=pdf-body#application-notes-and-protocols-for-mk2-in-7
https://www.selleckchem.com/products/mk2-in-1-hydrochloride-.html
https://www.assaygenie.com/blog/p38-mapk-signaling-review/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7876405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9926068/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8799529/
https://pure.psu.edu/en/projects/targeting-mk2-for-crohns-disease-2/
https://www.benchchem.com/product/b12855833/docs?utm_src=pdf-body#application-notes-and-protocols-for-mk2-in-7
https://pmc.ncbi.nlm.nih.gov/articles/PMC8799529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850115/
https://www.benchchem.com/product/b12855833/docs?utm_src=pdf-body#application-notes-and-protocols-for-mk2-in-7
https://www.selleckchem.com/products/mk2-in-1-hydrochloride-.html
https://www.assaygenie.com/blog/p38-mapk-signaling-review/
https://www.cellsignal.com/pathways/p38-mapk-signaling
https://www.assaygenie.com/blog/p38-mapk-signaling-review/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850115/
https://www.benchchem.com/product/b12855833/docs?utm_src=pdf-body#application-notes-and-protocols-for-mk2-in-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12855833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

to MK2 and locks it in a conformation that prevents its activation by p38 MAPK, thereby
inhibiting the downstream signaling cascade.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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